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Introduction

Hydroxy Methyl Linagliptin, chemically known as 8-[(3R)-3-aminopiperidin-1-yl]-7-[(2E)-4-
hydroxy-3-methylbut-2-en-1-yl]-3-methyl-1-[(4-ethylquinazolin-2-yl)methyl]-3,7-dihydro-1H-
purine-2,6-dione, is a potential metabolite or impurity of the dipeptidyl peptidase-4 (DPP-4)
inhibitor, Linagliptin. Accurate spectroscopic characterization is crucial for its identification,
guantification, and for ensuring the quality and safety of the parent drug. While specific
experimental spectroscopic data for Hydroxy Methyl Linagliptin is not readily available in the
public domain, this guide provides a detailed overview of the expected spectroscopic
characteristics based on its chemical structure and data from analogous compounds. It also
outlines the standard experimental protocols for acquiring such data.

The molecular formula for Hydroxy Methyl Linagliptin is C27H34NsOs, and its molecular
weight is approximately 518.61 g/mol .

Predicted Spectroscopic Data
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The following tables summarize the expected quantitative data from Mass Spectrometry (MS),

Nuclear Magnetic Resonance (NMR), and Infrared (IR) spectroscopy for Hydroxy Methyl

Linagliptin. These predictions are based on the known fragmentation patterns, chemical shifts,

and vibrational frequencies of Linagliptin and its related impurities.

Table 1: Predicted Mass Spectrometry Data

lon Type Predicted m/z Notes

Protonated molecule, expected
[M+H]*+ ~519.27 to be the base peak in ESI-

MS.

Sodium adduct, commonly
[M+Na]* ~541.25

observed.

Potassium adduct, may be
[M+K]* ~557.23

present.

Expected fragmentation would

involve cleavage of the
Fragment lons Varies piperidine ring, the butenyl

side chain, and the quinazoline

moiety.

Table 2: Predicted

'H NMR Data (in CDCIs, 400 MHZz)
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Chemical Shift Lo . .
Multiplicity Integration Assignment
(ppm)
) Aromatic protons of
~8.0-7.5 Multiplet 4H ) .
the quinazoline ring
-CHz- group
. connecting
~5.5 Singlet 2H ) )
quinazoline and
purine rings
] -CHz- group of the
~5.0-4.8 Multiplet 2H ) )
butenyl side chain
) -CH- of the piperidine
~4.2 Multiplet 1H )
ring
~4.0 Singlet 2H -CH20H group
) N-CHs group on the
~3.6 Singlet 3H o
purine ring
~3.4-2.8 Multiplet 6H Piperidine ring protons
) -CHs group on the
~2.7 Singlet 3H ] o
quinazoline ring
) -CHs group on the
~1.8 Singlet 3H ) )
butenyl side chain
~1.7-1.5 Multiplet 4H Piperidine ring protons
~1.5 (broad) Singlet 2H -NH:z protons

Table 3: Predicted **C NMR Data (in CDCIz, 100 MHz)
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Chemical Shift (ppm) Assighment

~170-160 Carbonyl carbons (C=0) of the purine ring
Aromatic and heteroaromatic carbons of

~160-150 _ _ o
quinazoline and purine rings

~140-120 Aromatic and vinylic carbons

~65 -CH20H carbon

~60-50 Piperidine ring carbons

48 -CHz- group connecting quinazoline and purine

rings

~40 N-CHs carbon
Aliphatic carbons (piperidine, quinazoline-CHs,

-30.20 P (pip q

butenyl-CHs)

Table 4: Predicted IR Spectroscopy Data

Wavenumber (cm—?) Functional Group Assignment
~3400-3200 N-H and O-H stretching (amine and alcohol)
~3000-2850 C-H stretching (aliphatic and aromatic)
~1700-1650 C=0 stretching (carbonyls of the purine ring)
~1620-1580 C=N and C=C stretching (aromatic rings)
~1450-1350 C-H bending

~1300-1000 C-N and C-O stretching

Experimental Protocols

The following are detailed methodologies for acquiring the spectroscopic data for Hydroxy
Methyl Linagliptin. These protocols are based on standard practices for the analysis of
Linagliptin and its impurities.[1][2]
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Mass Spectrometry (LC-MS)

e Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with
a liquid chromatography system (e.g., UPLC or HPLC).

o Chromatographic Conditions:
o Column: A C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 pum).
o Mobile Phase A: 0.1% formic acid in water.
o Mobile Phase B: 0.1% formic acid in acetonitrile.

o Gradient: A suitable gradient from 5% to 95% B over several minutes to ensure separation
from related compounds.

o Flow Rate: 0.3 mL/min.
o Column Temperature: 40 °C.
e Mass Spectrometry Conditions:
o lonization Mode: Electrospray lonization (ESI), positive mode.
o Capillary Voltage: 3.5 kV.
o Cone Voltage: 30 V.
o Source Temperature: 120 °C.
o Desolvation Temperature: 350 °C.
o Mass Range: m/z 50-1000.

o Data Acquisition: Full scan mode for parent ion identification and tandem MS (MS/MS)
mode for fragmentation analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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 Instrumentation: A 400 MHz or higher field NMR spectrometer.

o Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.7 mL of a
deuterated solvent (e.g., CDCls, DMSO-ds).

e 1H NMR Acquisition:
o Pulse Program: Standard single-pulse experiment.
o Spectral Width: -2 to 12 ppm.
o Number of Scans: 16-64, depending on sample concentration.
o Relaxation Delay: 1-2 seconds.
e 13C NMR Acquisition:
o Pulse Program: Proton-decoupled experiment (e.g., zgpg30).
o Spectral Width: 0 to 200 ppm.
o Number of Scans: 1024 or more, as 3C has low natural abundance.
o Relaxation Delay: 2-5 seconds.

e 2D NMR: Experiments such as COSY, HSQC, and HMBC should be performed to confirm
proton-proton and proton-carbon correlations for unambiguous structure elucidation.

Infrared (IR) Spectroscopy

e Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.
e Sample Preparation:

o Solid State: Prepare a potassium bromide (KBr) pellet containing a small amount of the
sample, or use an Attenuated Total Reflectance (ATR) accessory.

o Solution: Dissolve the sample in a suitable IR-transparent solvent (e.g., chloroform).
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o Data Acquisition:
o Spectral Range: 4000-400 cm™1,
o Resolution: 4 cm~2.
o Number of Scans: 16-32.

e Analysis: Identify characteristic absorption bands corresponding to the functional groups

present in the molecule.

Visualizations

The following diagrams illustrate the logical relationship of Hydroxy Methyl Linagliptin to its
parent compound and a general workflow for its spectroscopic analysis.

Linagliptin Metabolism / Degradation Hydroxy Methyl Linagliptin
(Parent Drug) (e.g., Oxidation) (Metabolite / Impurity)

Click to download full resolution via product page

Relationship of Hydroxy Methyl Linagliptin to Linagliptin.
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General workflow for the spectroscopic analysis of a compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Spectroscopic Profile of Hydroxy Methyl Linagliptin: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15813870/docs#spectroscopic-profile-of-hydroxy-
methyl-linagliptin-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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